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Compound of Interest

Compound Name: 3-Eicosene, (E)-

Cat. No.: B1233914

Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 3-Eicosene, (E)-. Adherence to these guidelines is essential for ensuring laboratory

safety and minimizing risk for researchers, scientists, and drug development professionals.

While 3-Eicosene, (E)- is not classified as a highly hazardous substance, proper handling is

crucial to prevent potential health effects.

Hazard Summary:

Based on data for similar long-chain hydrocarbons, 3-Eicosene, (E)- may cause mild skin and

eye irritation.[1] Aspiration may be a hazard if swallowed.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against chemical exposure. All

personnel handling 3-Eicosene, (E)- must use the following equipment:
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

ANSI Z87.1 certified. A face

shield should be worn in

situations with a higher risk of

splashing.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or Viton® gloves are

recommended for incidental

contact.[2] Always inspect

gloves for degradation or

punctures before use and

change them frequently.

Body Protection Laboratory Coat

A standard laboratory coat is

sufficient to prevent skin

contact.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

working with large quantities or

in an area with insufficient

ventilation, a risk assessment

should be performed to

determine the need for

respiratory protection.[2][3]

Footwear Closed-toe Shoes

Shoes must be made of a non-

porous material to protect

against spills.[2]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following workflow is mandatory to minimize the risk of exposure.

Experimental Protocol:

Preparation:
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Designate Handling Area: Conduct all work in a well-ventilated area, preferably within a

chemical fume hood.

Assemble Equipment: Ensure all necessary PPE is readily available and in good condition.

[4]

Review Safety Data: Familiarize yourself with the potential hazards and emergency

procedures.

Handling:

Don PPE: Put on all required PPE before handling the chemical.[5]

Chemical Transfer: Conduct all transfers and manipulations of 3-Eicosene, (E)- carefully to

avoid splashes and aerosol generation.

Container Management: Keep the container tightly sealed when not in use.[3]

Post-Handling:

Decontamination: Wipe down the work surface with an appropriate solvent and then clean

with soap and water.[2]

PPE Removal: Remove gloves and lab coat before leaving the laboratory.[2]

Hand Washing: Wash hands thoroughly with soap and water after handling.[6]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Get medical attention if irritation persists.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[7] Get medical attention if irritation develops.
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Inhalation: Move the exposed person to fresh air at once.[8] If breathing is difficult, give

oxygen. If not breathing, give artificial respiration.[3] Get medical attention.

Ingestion: Do NOT induce vomiting.[9] If the victim is conscious, rinse mouth with water. Get

medical attention immediately.

Spill and Fire Response:

Small Spill: For small spills, use an absorbent material to contain and clean up the spill.

Place the used absorbent in a sealed container for disposal as hazardous waste.[2]

Large Spill: For larger spills, evacuate the area and contact your institution's emergency

response team.

Fire: Use a Class B (e.g., CO2 or dry chemical) fire extinguisher.[2] Do not use a direct

stream of water as it may spread the flammable liquid.

Disposal Plan
All waste materials contaminated with 3-Eicosene, (E)- must be treated as hazardous chemical

waste.

Waste Collection:

Liquid Waste: Collect all liquid waste containing 3-Eicosene, (E)- in a clearly labeled, sealed,

and appropriate hazardous waste container.

Solid Waste: Any solid materials contaminated with 3-Eicosene, (E)- (e.g., gloves, absorbent

pads, filter paper) must be collected in a separate, clearly labeled hazardous waste bag or

container.[2]

Disposal Procedure:

Follow your institution's and local regulations for the disposal of hazardous chemical waste. Do

not dispose of 3-Eicosene, (E)- down the drain or in the regular trash.

Quantitative Data Summary
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Property Value

Molecular Formula C20H40

Melting Point/Range
39 - 43 °C / 102.2 - 109.4 °F (for similar

compound Eicosane)[7]

Boiling Point/Range
100 °C / 212 °F @ 2 mmHg (for similar

compound Eicosane)[7]

Flash Point >109°C (246.2°F) (for 1-Eicosene)[3]

Incompatible Materials Strong oxidizing agents[7]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2)

[7]

Workflow for Safe Handling of 3-Eicosene, (E)-
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Caption: Workflow for the safe handling of 3-Eicosene, (E)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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